N-(2-(3-((2-(cyclohexylamino)-2-oxoethyl)thio)-1H-indol-1-yl)ethyl)benzamide

• IUPAC Name: N-[2-[3-[2-(cyclohexylamino)-2-oxoethyl]sulfanylindol-1-yl]ethyl]benzamide
• InChI: InChI=1S/C25H29N3O2S/c29-24(27-20-11-5-2-6-12-20)18-31-23-17-28(22-14-8-7-13-21(22)23)16-15-26-25(30)19-9-3-1-4-10-19/h1,3-4,7-10,13-14,17,20H,2,5-6,11-12,15-16,18H2,(H,26,30)(H,27,29)
• InChI Key: PNLGJVRYUOIJIT-UHFFFAOYSA-N
• Canonical SMILES: C1CCC(CC1)NC(=O)CSC2=CN(C3=CC=CC=C32)CCNC(=O)C4=CC=CC=C4
• Molecular Formula: C25H29N3O2S
• Molecular Weight: 435.6 g/mol
• CAS No.: 532969-63-4

Description

N-(2-(3-((2-(cyclohexylamino)-2-oxoethyl)thio)-1H-indol-1-yl)ethyl)benzamide is a useful research compound. Its molecular formula is C25H29N3O2S and its molecular weight is 435.59. The purity is usually 95%.
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Scientific Research Applications

Chemical Synthesis and Reactions

• Reaction and Synthesis Approaches : The synthesis and reactions involving benzamide derivatives and related compounds highlight the diversity in chemical manipulations and the potential for creating a wide array of bioactive molecules. For example, studies on the reaction of benzamide oxime with DCC (dicyclohexylcarbodiimide) explore the formation of various products, indicating the chemical reactivity and potential for generating novel compounds (Kawashima & Tabei, 1986).

Biological Activity and Applications

• Cytotoxicity and Drug Delivery : Alkylating benzamides with melanoma cytotoxicity have been studied for their selective agents against melanotic melanoma, suggesting the potential of benzamide derivatives in targeted drug delivery and therapeutic applications (Wolf et al., 2004).
• Investigation of Biological Activity : The spectrum of biological activity of chloro-hydroxy-N-[2-(arylamino)-1-alkyl-2-oxoethyl]benzamides has been investigated, showing that these compounds have activity against various microbial strains and suggest the importance of such structures in developing new antimicrobial agents (Imramovský et al., 2011).

Mechanistic Insights and Inhibition Studies

• Inhibition Mechanisms : Research into bi-heterocyclic benzamides as inhibitors offers insights into their potential therapeutic applications, demonstrating the capacity of benzamide derivatives to act as inhibitors against specific targets (Abbasi et al., 2019).

Synthesis and Structural Analysis

• Structural Characterization and Synthesis : The identification, isolation, and synthesis of impurities in drug substances, including benzamide derivatives, emphasize the importance of analytical chemistry in ensuring the purity and efficacy of pharmaceutical compounds (Kancherla et al., 2018).